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Abstract

This technical guide provides a comprehensive overview of 2-(1-
methylcyclobutyl)acetaldehyde, a niche aldehyde with potential applications in organic
synthesis and drug discovery. Due to the limited publicly available information on its specific
discovery and history, this document focuses on its chemical properties, a proposed synthetic
route based on established chemical principles, and the broader context of cyclobutane-
containing molecules in medicinal chemistry. All quantitative data is presented in structured
tables, and detailed hypothetical experimental protocols are provided. Diagrams illustrating the
proposed synthetic pathway and experimental workflow are included.

Introduction

2-(1-Methylcyclobutyl)acetaldehyde is an organic compound featuring a cyclobutane ring
substituted with a methyl group and an acetaldehyde moiety. The cyclobutane motif is of
growing interest in medicinal chemistry.[1][2][3] The strained four-membered ring imparts
unique conformational properties and can serve as a bioisosteric replacement for other groups,
potentially influencing the metabolic stability and pharmacokinetic profile of a drug candidate.[1]
[2] While the specific history of 2-(1-methylcyclobutyl)acetaldehyde is not well-documented
in scientific literature, its structural components suggest potential utility as a building block in
the synthesis of more complex molecules.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-(1-
methylcyclobutyl)acetaldehyde is provided in Table 1. This data is compiled from available
chemical databases.

Table 1: Chemical and Physical Properties of 2-(1-Methylcyclobutyl)acetaldehyde

Property Value Source
CAS Number 1849285-72-8 [4][5]
Molecular Formula C7H120 [41[5]
Molecular Weight 112.17 g/mol [6]
IUPAC Name > [4]

methylcyclobutyl)acetaldehyde

SMILES C[C@]1(CCC1)CC=0 6]

Proposed Synthesis

A specific, peer-reviewed synthesis of 2-(1-methylcyclobutyl)acetaldehyde is not readily
available in the scientific literature. However, a plausible and efficient synthetic route can be
proposed based on the oxidation of the corresponding primary alcohol, 2-(1-
methylcyclobutyl)ethanol. This precursor is documented in chemical databases, making this a
logical synthetic approach.[7]

Two common and mild oxidation methods suitable for this transformation are the Swern
oxidation and the Dess-Martin periodinane (DMP) oxidation.[8][9][10][11][12][13][14][15][16]
Both methods are known for their high yields and tolerance of various functional groups,
making them ideal for the preparation of aldehydes from primary alcohols without over-
oxidation to carboxylic acids.

Proposed Synthetic Pathway

The proposed two-step synthesis starts from a suitable precursor to generate 2-(1-
methylcyclobutyl)ethanol, which is then oxidized to the target aldehyde. A general overview of
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this pathway is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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